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Compound of Interest

Compound Name: 1H-Imidazole-2-methanethiol

Cat. No.: B1260296

Get Quote

Executive Summary
1H-Imidazole-2-methanethiol (CAS: 5995-42-6) is a critical pharmacophore in the

development of tyrosinase inhibitors and antioxidant agents. Its structural integrity—specifically

the labile methanethiol side chain attached to the C2 position of the imidazole ring—is pivotal

for its chelating properties.

Accurate characterization of this molecule requires distinguishing it from its structural isomer,

Methimazole (1-methyl-2-mercaptoimidazole). While both share the formula C

H

N

S (

Da), their fragmentation pathways differ significantly due to the location of the alkyl-thiol group.
This guide delineates the specific ionization behaviors and fragmentation signatures required to
unequivocally identify 1H-Imidazole-2-methanethiol.
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Chemical Profile & Ionization Properties
Property Detail

IUPAC Name 1H-Imidazole-2-methanethiol

Formula

C

H

N

S

Monoisotopic Mass 114.0252 Da

Key Functional Groups
Imidazole Ring (aromatic), Methanethiol (-CH

SH) side chain

Isomer Risk Methimazole (N-methyl thione tautomer)

Comparative Ionization Performance
The choice of ionization technique dictates the observed spectral topology. The table below

compares the utility of Electron Impact (EI) versus Electrospray Ionization (ESI) for this specific

compound.
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Feature Electron Impact (EI) Electrospray Ionization (ESI)

Energy Regime Hard (70 eV) Soft (Thermal/Electric Field)

Primary Signal
Fragment Ions (Structural

Fingerprint)
Molecular Ion [M+H]

Molecular Ion Stability
Low to Moderate (

at m/z 114)

High (

at m/z 115)

Key Application

Structural elucidation;

distinguishing isomers via side-

chain cleavage.

Quantitation; pharmacokinetic

(PK) studies; analyzing

biological matrices.

Limit of Detection
~1-10 pg (instrument

dependent)
~1-100 fg (using MRM modes)

Expert Insight: For initial structural confirmation, EI is superior because the hard ionization

forces the cleavage of the C-C bond connecting the methanethiol group to the ring. ESI is

preferred for biological assays but requires MS/MS (CID) to generate confirming fragments.

Fragmentation Pathways & Mechanisms
The fragmentation of 1H-Imidazole-2-methanethiol is driven by the stability of the aromatic

imidazole ring and the lability of the C-S and C-C bonds in the side chain.

Primary Fragmentation Channels (EI & CID)
-Cleavage (Side Chain Loss): The most diagnostic pathway. The bond between the
imidazole C2 and the methylene carbon is relatively strong, but the loss of the thiol radical (

SH) or the entire methanethiol group is characteristic.

Transition:
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Mechanism: Homolytic cleavage of the C2-CH

bond releases the

CH

SH radical (47 Da), leaving the stable imidazole cation (

). This peak at m/z 67 distinguishes this compound from Methimazole, which typically
loses a methyl group (

) or sulfur (

).

Desulfurization (Thiol Loss):

Transition:

Mechanism: Loss of the sulfhydryl radical (

SH, 33 Da). The resulting ion (

) retains the methylene group attached to the ring.

Ring Degradation (HCN Loss):

Transition:

or

Mechanism: The imidazole ring undergoes Retro-Diels-Alder (RDA) type fragmentation or

simple expulsion of Hydrogen Cyanide (HCN, 27 Da), a hallmark of nitrogen heterocycles.

Visualization of Fragmentation Tree
The following diagram illustrates the causal pathways for the generation of major product ions.
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Molecular Ion
[M]+• (EI) or [M+H]+ (ESI)

m/z 114 / 115

Desulfurized Cation
[C4H5N2]+

m/z 81

- •SH (33 Da)
(C-S Cleavage)

Imidazole Cation
[C3H3N2]+

m/z 67

- •CH2SH (47 Da)
(Side Chain Cleavage)

Ring Fragment A
[C3H4N]+

m/z 54

- HCN (27 Da)
(Ring Opening)

Ring Fragment B
[C2H2N]+

m/z 40

- HCN (27 Da)
(Ring Opening)

Click to download full resolution via product page

Figure 1: Logical fragmentation tree for 1H-Imidazole-2-methanethiol showing primary neutral

losses.

Experimental Protocols
Protocol A: High-Resolution ESI-MS/MS (Direct Infusion)
Objective: Accurate mass determination and generation of daughter ions for library matching.

Sample Preparation:

Dissolve 1 mg of 1H-Imidazole-2-methanethiol in 1 mL of Methanol (HPLC grade).

Dilute 1:100 with 50:50 Methanol:Water + 0.1% Formic Acid. Final concentration

.

Note: Formic acid aids protonation (

generation).

Instrument Parameters (Q-TOF or Orbitrap):
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Ionization: ESI Positive Mode (+).

Capillary Voltage: 3.5 kV.

Source Temperature: 300°C (Ensure complete desolvation).

Collision Energy (CID): Ramp 10–40 eV. Low energy preserves the parent; high energy

reveals the m/z 67 core.

Data Acquisition:

Scan Range: m/z 40 – 200.

Target Mass: 115.0330 (Theoretical

).

Protocol B: GC-EI-MS (Structural Validation)
Objective: Confirming the absence of the N-methyl isomer (Methimazole).

Derivatization (Optional but Recommended):

Thiol groups can cause tailing on GC columns.

React 50

sample with 50

BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) at 60°C for 30 mins.

Result: Look for TMS-derivative shift (+72 Da per active H).

GC Conditions:

Column: DB-5ms or equivalent (30m x 0.25mm).

Carrier Gas: Helium at 1 mL/min.

Temp Program: 60°C (1 min)
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20°C/min

280°C.

MS Parameters:

Source: Electron Impact (70 eV).[1]

Scan: m/z 35 – 300.

Data Summary & Reference Library
The following table summarizes the expected ions. Use this for configuring Multiple Reaction

Monitoring (MRM) transitions in triple-quadrupole assays.

m/z (Nominal) Ion Identity Origin / Mechanism
Relative Intensity
(Est.)

114 Molecular Ion (EI) 40-60%

115
Pseudomolecular Ion

(ESI)
100% (Base Peak)

81 Loss of thiol radical 20-40%

67
Diagnostic Ion:

Imidazole cation
50-80%

54
Ring fragment (from

m/z 81)
10-20%

40
Ring fragment (from

m/z 67)
10-30%

Self-Validation Check:

If you observe a base peak at m/z 114 but the fragment at m/z 99 (

) is dominant, you likely have Methimazole (loss of N-methyl), not 1H-Imidazole-2-
methanethiol.
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The presence of m/z 67 is the "Go/No-Go" signal for the 2-methanethiol structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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